Cas no 2171548-60-8 (2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid
• CAS No: 2171548-60-8
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5767858
• PubChem ID: 165586660
• Update Time: 2025-11-05

2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2171548-60-8
• EN300-1541765
• 2-{N-cyclopropyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}acetic acid
• 2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid

• Inchi： 1S/C25H26N2O6/c28-22(29)13-27(15-9-10-15)24(30)23-21(11-12-32-23)26-25(31)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21,23H,9-14H2,(H,26,31)(H,28,29)
• InChI Key： KREDMYROVYYKOX-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N(CC(=O)O)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{N-cyclopropyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid

Exploring the Chemical Properties and Applications of CAS No 2171548-60-8: A Comprehensive Overview

The compound with CAS No 2171548-60-8, known as 2-{N-cyclopropyl-1-[3-(9H-fluoren-9-yl)methoxycarbonylamino]oxolan-2-ylformamido}acetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a formamido-acetic acid backbone. These structural features contribute to its unique chemical properties and potential applications in drug development and materials science.

Recent studies have highlighted the importance of Fmoc-based protecting groups in peptide synthesis, where they play a critical role in controlling the reactivity of amino groups during the synthesis process. The presence of the Fmoc group in this compound suggests that it may be utilized in similar contexts, potentially as an intermediate in peptide or protein engineering. Additionally, the cyclopropyl group is known to impart stability and rigidity to molecular structures, which could enhance the compound's suitability for use in drug delivery systems or as a component in advanced materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct the molecule's intricate architecture. Recent advancements in catalytic methods have further streamlined these processes, making large-scale production more feasible while maintaining the compound's structural integrity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C under standard conditions. Its solubility profile is also noteworthy, with enhanced solubility in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). These characteristics make it an attractive candidate for use in organic synthesis reactions where precise control over solubility is essential.

One of the most promising applications of this compound lies in its potential use as a precursor in drug discovery programs. The Fmoc group's ability to protect amino groups during peptide synthesis has been well-documented, and its inclusion in this molecule positions it as a valuable tool for researchers working on complex peptide structures. Furthermore, the cyclopropyl group's unique electronic properties could contribute to enhanced bioavailability or target specificity when incorporated into drug candidates.

Recent research has also explored the use of similar compounds in materials science, particularly in the development of novel polymers and coatings. The rigidity imparted by the cyclopropyl group could lead to materials with improved mechanical properties or thermal stability. While this specific compound has not yet been widely adopted in these applications, its structural features suggest that it warrants further investigation.

In conclusion, CAS No 2171548-60-8, or 2-{N-cyclopropyl-[3-(9H-fluoren-9-yl)methoxycarbonylamino]oxolan-2-formamido}acetic acid, represents a significant advancement in organic chemistry. Its complex structure and unique properties make it a valuable asset for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development.